Cas no 94158-83-5 (Benzenesulfonic acid,2-[[5-cyano-2,6-bis[(3-hydroxypropyl)amino]-4-methyl-3-pyridinyl]azo]-5-[[2-(sulfooxy)ethyl]sulfonyl]-,sodium salt (9CI))

• Product Name: Benzenesulfonic acid,2-[[5-cyano-2,6-bis[(3-hydroxypropyl)amino]-4-methyl-3-pyridinyl]azo]-5-[[2-(sulfooxy)ethyl]sulfonyl]-,sodium salt (9CI)
• CAS No: 94158-83-5
• MF: C₂₁H₂₆N₆Na₂O₁₁S₃
• MW: 680.6392827034
• CID: 810660
• PubChem ID: 44148009
• Update Time: 2025-04-19

Benzenesulfonic acid,2-[[5-cyano-2,6-bis[(3-hydroxypropyl)amino]-4-methyl-3-pyridinyl]azo]-5-[[2-(sulfooxy)ethyl]sulfonyl]-,sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-[[5-cyano-2,6-bis[(3-hydroxypropyl)amino]-4-methyl-3-pyridinyl]azo]-5-[[2-(sulfooxy)ethyl]sulfonyl]-,sodium salt (9CI)
• 2-[[5-cyano-2,6-bis[(3-hydroxypropyl)amino]-4-methyl-3-pyridyl]azo]-5-[[2-(sulphooxy)ethyl]sulphonyl]benzenesulphonic acid, sodium salt
• disodium,2-[[5-cyano-2,6-bis(3-hydroxypropylamino)-4-methylpyridin-3-yl]diazenyl]-5-(2-sulfonatooxyethylsulfonyl)benzenesulfonate
• UNII-WY5DZ68NBN
• EINECS 303-157-6
• 94158-83-5
• 2-((5-Cyano-2,6-bis((3-hydroxypropyl)amino)-4-methyl-3-pyridyl)azo)-5-((2-(sulphooxy)ethyl)sulphonyl)benzenesulphonic acid, sodium salt
• DTXSID20240845
• WY5DZ68NBN
• Disodium 2-((5-cyano-2,6-bis((3-hydroxypropyl)amino)-4-methyl-3-pyridinyl)azo)-5-((2-(sulfooxy)ethyl)sulfonyl)benzenesulfonate
• 2-((5-CYANO-2,6-BIS((3-HYDROXYPROPYL)AMINO)-4-METHYL-3-PYRIDYL)AZO)-5-((2-(SULFOOXY)ETHYL)SULFONYL)BENZENESULFONIC ACID, SODIUM SALT

• Inchi： 1S/C21H28N6O11S3.2Na/c1-14-16(13-22)20(23-6-2-8-28)25-21(24-7-3-9-29)19(14)27-26-17-5-4-15(12-18(17)40(32,33)34)39(30,31)11-10-38-41(35,36)37;;/h4-5,12,28-29H,2-3,6-11H2,1H3,(H2,23,24,25)(H,32,33,34)(H,35,36,37);;/q;2*+1/p-2/b27-26+;;
• InChI Key： GNADXOFVVANHCS-YOYNBWDYSA-L
• SMILES： S(CCOS(=O)(=O)[O-])(C1C=CC(=C(C=1)S(=O)(=O)[O-])/N=N/C1=C(C)C(C#N)=C(N=C1NCCCO)NCCCO)(=O)=O.[Na+].[Na+]

Computed Properties

• Exact Mass: 680.062
• Monoisotopic Mass: 680.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 43
• Rotatable Bond Count: 14
• Complexity: 1200
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 309A^2